![molecular formula C15H13ClN2O2 B5694953 N-[2-(acetylamino)phenyl]-3-chlorobenzamide](/img/structure/B5694953.png)
N-[2-(acetylamino)phenyl]-3-chlorobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[2-(acetylamino)phenyl]-3-chlorobenzamide, also known as Boc-3-Cl-Phg-NH2, is a chemical compound that has gained attention in the field of scientific research due to its potential applications in various fields. This compound is a derivative of benzamide and has been synthesized using various methods. In
Mechanism of Action
The mechanism of action of N-[2-(acetylamino)phenyl]-3-chlorobenzamide involves the inhibition of the activity of the enzyme cyclooxygenase-2 (COX-2). This enzyme is responsible for the production of prostaglandins, which are involved in the inflammatory response. By inhibiting the activity of COX-2, N-[2-(acetylamino)phenyl]-3-chlorobenzamide reduces the production of prostaglandins, which leads to a reduction in inflammation.
Biochemical and Physiological Effects:
N-[2-(acetylamino)phenyl]-3-chlorobenzamide has been shown to have anti-inflammatory and anti-tumor effects. It has also been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease. However, further research is needed to fully understand the biochemical and physiological effects of this compound.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-[2-(acetylamino)phenyl]-3-chlorobenzamide in lab experiments is its potential anti-inflammatory and anti-tumor properties. This compound may also have potential use in the treatment of Alzheimer's disease and Parkinson's disease. However, one of the limitations of using this compound in lab experiments is the need for further research to fully understand its biochemical and physiological effects.
Future Directions
There are several future directions for the study of N-[2-(acetylamino)phenyl]-3-chlorobenzamide. One direction is to further explore its potential use in the treatment of Alzheimer's disease and Parkinson's disease. Another direction is to study its potential use in the treatment of other inflammatory diseases. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound.
Synthesis Methods
N-[2-(acetylamino)phenyl]-3-chlorobenzamide can be synthesized using various methods. One of the methods involves the reaction of 2-aminobenzophenone with acetic anhydride and phosphorus pentachloride to obtain N-acetyl-2-aminobenzophenone. This compound is then reacted with 3-chlorobenzoyl chloride to obtain N-[2-(acetylamino)phenyl]-3-chlorobenzamide.
Scientific Research Applications
N-[2-(acetylamino)phenyl]-3-chlorobenzamide has been studied for its potential applications in various fields of scientific research. It has been found to have anti-inflammatory and anti-tumor properties. It has also been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
N-(2-acetamidophenyl)-3-chlorobenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13ClN2O2/c1-10(19)17-13-7-2-3-8-14(13)18-15(20)11-5-4-6-12(16)9-11/h2-9H,1H3,(H,17,19)(H,18,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CHLYNTBBVQOFEC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=CC=C1NC(=O)C2=CC(=CC=C2)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.73 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-(acetylamino)phenyl]-3-chlorobenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.